Cas no 62584-77-4 (Benzonitrile, 4-[3-oxo-3-(4-phenoxyphenyl)propyl]-)

• Product Name: Benzonitrile, 4-[3-oxo-3-(4-phenoxyphenyl)propyl]-
• CAS No: 62584-77-4
• MF: C₂₂H₁₇NO₂
• MW: 327.375885725021
• CID: 439128
• PubChem ID: 12340095
• Update Time: 2025-04-19

Benzonitrile, 4-[3-oxo-3-(4-phenoxyphenyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[3-oxo-3-(4-phenoxyphenyl)propyl]-
• 4-[3-oxo-3-(4-phenoxyphenyl)propyl]benzonitrile
• DTXSID70491860
• 62584-77-4

• Inchi： 1S/C22H17NO2/c23-16-18-8-6-17(7-9-18)10-15-22(24)19-11-13-21(14-12-19)25-20-4-2-1-3-5-20/h1-9,11-14H,10,15H2
• InChI Key： ZTQOLDJRALWEPS-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)C(CCC1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 327.12601
• Monoisotopic Mass: 327.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09